![molecular formula C22H27N3O5S B4539597 N-isopropyl-2-methoxy-5-({[2-(1-pyrrolidinylcarbonyl)phenyl]amino}sulfonyl)benzamide](/img/structure/B4539597.png)
N-isopropyl-2-methoxy-5-({[2-(1-pyrrolidinylcarbonyl)phenyl]amino}sulfonyl)benzamide
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including sulfonylation, nucleophilic substitution, and hydrogenation processes. For example, the synthesis of benzamide derivatives typically involves conjugate additions, acylation, and subsequent tautomerization steps to achieve the desired compound structure. These methods illustrate the complexity and the precision required in synthesizing compounds with specific functional groups and molecular architectures (Summers & Quirk, 1998).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of multiple functional groups, including amide, sulfonyl, and methoxy groups, contributing to their chemical behavior and interaction with biological systems. Structural analyses, including X-ray crystallography and spectroscopy, are essential for confirming the molecular configuration and understanding the spatial arrangement of atoms (Liaw et al., 2002).
Chemical Reactions and Properties
Compounds with similar structures participate in various chemical reactions, including substitutions and cyclizations, which are crucial for modifying the compound or for further derivatization. Their reactivity is influenced by the electronic and steric effects of the substituents present in the molecule, which can be exploited in synthetic chemistry to achieve specific outcomes (Bakke & Sletvold, 2003).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystallinity, are determined by the molecular structure and the nature of functional groups. For instance, the presence of methoxy and sulfonyl groups can significantly enhance the solubility of these compounds in organic solvents, facilitating their application in various chemical and pharmaceutical processes (Liaw et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity towards acids, bases, and other reagents, are critical for understanding the compound's behavior in chemical syntheses and potential biological applications. The amide and sulfonyl groups present contribute to the compound's acidity and basicity, affecting its interaction with other molecules and reagents (Summers & Quirk, 1998).
properties
IUPAC Name |
2-methoxy-N-propan-2-yl-5-[[2-(pyrrolidine-1-carbonyl)phenyl]sulfamoyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O5S/c1-15(2)23-21(26)18-14-16(10-11-20(18)30-3)31(28,29)24-19-9-5-4-8-17(19)22(27)25-12-6-7-13-25/h4-5,8-11,14-15,24H,6-7,12-13H2,1-3H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBXJTPDHHGGGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N3CCCC3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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